Cas no 1134334-48-7 (5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine)

• Product Name: 5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine
• CAS No: 1134334-48-7
• MF: C₁₂H₁₁N₃OS
• MW: 245.300240755081
• MDL: MFCD12027464
• CID: 1077430
• PubChem ID: 25219849
• Update Time: 2025-06-08

5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine
• CS-0366947
• AKOS015852319
• STK504709
• 5-(6-Methoxy-1H-indol-3-yl)thiazol-2-amine
• MFCD12027464
• LS-02857
• ALBB-007687
• 1134334-48-7

• MDL： MFCD12027464
• Inchi： 1S/C12H11N3OS/c1-16-7-2-3-8-9(5-14-10(8)4-7)11-6-15-12(13)17-11/h2-6,14H,1H3,(H2,13,15)
• InChI Key： IAVGDVWZFZSZBW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1=CNC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 245.06228316g/mol
• Monoisotopic Mass: 245.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 534.9±40.0 °C at 760 mmHg
• Flash Point: 277.3±27.3 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine (CAS No. 1134334-48-7): Structure, Applications, and Research Insights

5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine (CAS No. 1134334-48-7) is a bioactive heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an indole scaffold with a thiazole moiety, making it a versatile candidate for drug discovery and medicinal chemistry applications. Its unique structure, characterized by a 6-methoxyindole core linked to a 2-aminothiazole group, enables interactions with various biological targets, particularly in the context of kinase inhibition and receptor modulation.

Recent studies highlight the compound's potential in addressing neurodegenerative diseases and cancer, aligning with growing public interest in precision medicine and targeted therapies. Researchers are actively exploring its role in modulating protein-protein interactions and signal transduction pathways, topics frequently searched in academic databases and AI-driven platforms like PubMed and Google Scholar. The methoxy and amine functional groups further enhance its solubility and binding affinity, critical factors in drug design.

From a synthetic perspective, 5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine is synthesized via multi-step organic reactions, including cyclization and cross-coupling methodologies. Its CAS No. 1134334-48-7 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, a recurring topic in biopharmaceutical forums and research publications.

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable drug development. Analytical techniques such as HPLC and mass spectrometry are employed to ensure purity, a subject often queried by quality control professionals. As the demand for small-molecule therapeutics rises, 5-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine exemplifies the intersection of innovation and practicality in modern pharmacology.

In summary, CAS No. 1134334-48-7 represents a promising scaffold for future therapeutics, with applications spanning neurology, oncology, and immunology. Its structural complexity and functional diversity continue to inspire cutting-edge research, answering pressing questions in drug discovery and mechanistic biology.